Cas no 2288708-94-9 (N-(3,5-Difluoropyridin-4-yl)acetamide)

• Product Name: N-(3,5-Difluoropyridin-4-yl)acetamide
• CAS No: 2288708-94-9
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 5524470
• Update Time: 2025-06-12

N-(3,5-Difluoropyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Difluoropyridin-4-yl)acetamide

• Inchi： 1S/C7H6F2N2O/c1-4(12)11-7-5(8)2-10-3-6(7)9/h2-3H,1H3,(H,10,11,12)
• InChI Key： GQJNBDXUDBHAEW-UHFFFAOYSA-N
• SMILES： C(NC1C(F)=CN=CC=1F)(=O)C

Additional information on N-(3,5-Difluoropyridin-4-yl)acetamide

Recent Advances in the Study of N-(3,5-Difluoropyridin-4-yl)acetamide (CAS: 2288708-94-9): A Comprehensive Research Brief

N-(3,5-Difluoropyridin-4-yl)acetamide (CAS: 2288708-94-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and difluoro substitution pattern, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.

The synthesis of N-(3,5-Difluoropyridin-4-yl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic fluorination to achieve high efficiency. The compound's structural features, including the acetamide moiety and difluoropyridine ring, have been extensively characterized using NMR spectroscopy and mass spectrometry. These studies confirm the compound's stability and suitability for further pharmacological evaluation.

Pharmacological investigations have revealed that N-(3,5-Difluoropyridin-4-yl)acetamide exhibits notable activity as a kinase inhibitor, particularly targeting specific tyrosine kinases involved in cancer progression. In vitro studies using human cancer cell lines have demonstrated its ability to inhibit cell proliferation and induce apoptosis. Additionally, the compound has shown moderate selectivity, reducing the likelihood of off-target effects. These findings position it as a potential candidate for oncology drug development, warranting further preclinical studies.

Beyond its anticancer properties, recent research has explored the compound's potential in treating neurodegenerative diseases. Preliminary data suggest that N-(3,5-Difluoropyridin-4-yl)acetamide may modulate key pathways involved in neuroinflammation and oxidative stress. Animal models of Alzheimer's disease have shown reduced amyloid plaque formation and improved cognitive function following treatment with derivatives of this compound. While these results are promising, additional studies are needed to fully elucidate its mechanism of action and therapeutic window.

The compound's role as a versatile building block in medicinal chemistry has also been highlighted in recent publications. Its structural features allow for diverse modifications, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. Several research groups have reported successful derivatization of the core structure, leading to compounds with enhanced bioavailability and target specificity. These efforts contribute to the growing body of knowledge surrounding pyridine-based therapeutics.

In conclusion, N-(3,5-Difluoropyridin-4-yl)acetamide (CAS: 2288708-94-9) represents a multifaceted compound with significant potential in drug discovery and development. Recent advances in its synthesis, pharmacological characterization, and therapeutic applications underscore its importance in contemporary chemical biology research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models. As research progresses, this compound may pave the way for novel treatments in oncology, neurology, and beyond.